Cas no 1706749-51-0 (4-Bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one)

• Product Name: 4-Bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one
• CAS No: 1706749-51-0
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• MDL: MFCD30803610
• CID: 4612072
• PubChem ID: 118022083
• Update Time: 2025-07-19

4-Bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one
• 4-Bromo-2-methyl-2,7-naphthyridin-1(2h)-one
• Cn1cc(Br)c2ccncc2c1=O
• 4-bromo-2-methyl-2,7-naphthyridin-1-one
• AKOS037646036
• 1706749-51-0
• SCHEMBL16651223
• AS-65986
• CS-0169338
• RSRQPUNBPIDFFJ-UHFFFAOYSA-N
• DB-205779
• 4-bromo-2-methyl-2,7-naphthyridin-1(2H)-one(WX130453)
• W14744
• MFCD30803610
• SY271519
• 4-Bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one

• MDL： MFCD30803610
• Inchi： 1S/C9H7BrN2O/c1-12-5-8(10)6-2-3-11-4-7(6)9(12)13/h2-5H,1H3
• InChI Key： RSRQPUNBPIDFFJ-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2C=NC=CC=21)=O

Computed Properties

• Exact Mass: 237.97418 g/mol
• Monoisotopic Mass: 237.97418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.2
• Molecular Weight: 239.07

Additional information on 4-Bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one

Introduction to 4-Bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one (CAS No. 1706749-51-0)

4-Bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic organic molecule belongs to the naphthyridine class, which has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of both bromine and methyl substituents in its structure imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores. With a CAS number of 1706749-51-0, this compound has been extensively studied for its potential in drug development and molecular innovation.

The structural framework of 4-Bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one consists of a fused bicyclic system containing nitrogen atoms at the 2 and 7 positions. This configuration is reminiscent of other naphthyridine derivatives that have demonstrated efficacy in various therapeutic areas. The bromine atom at the 4-position serves as a reactive handle for further functionalization, enabling chemists to introduce additional groups through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are pivotal in constructing intricate molecular architectures essential for modern drug design.

The methyl group at the 2-position not only influences the electronic properties of the molecule but also contributes to its steric environment. This can be particularly advantageous when designing molecules that require specific interactions with biological targets. The dihydro aspect of the naphthyridine ring suggests a degree of saturation that may enhance metabolic stability, a critical factor in pharmaceutical development. Such stability is often sought after to ensure prolonged efficacy and reduced side effects upon therapeutic administration.

In recent years, 4-Bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one has been explored in several cutting-edge research initiatives. One notable area involves its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular processes, and their dysregulation is often linked to diseases such as cancer. By leveraging the reactivity of this compound, researchers have been able to develop novel inhibitors with high selectivity and potency. For instance, derivatives of this scaffold have shown promise in targeting specific tyrosine kinases, which are implicated in tumor growth and progression.

Another emerging application lies in the field of antiviral research. The unique structural features of 4-Bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one have made it a candidate for designing molecules that can interfere with viral replication cycles. Naphthyridine-based compounds have demonstrated inhibitory effects against various viruses by binding to essential viral proteins or enzymes. The bromine substituent facilitates further derivatization, allowing chemists to fine-tune interactions with viral targets. This adaptability has been crucial in responding to emerging viral threats where rapid development of antiviral agents is paramount.

The compound's potential extends beyond oncology and virology into neurodegenerative disease research. Preliminary studies suggest that derivatives of this scaffold may interact with neurotransmitter systems implicated in conditions like Alzheimer's disease and Parkinson's disease. The ability to modulate these systems could lead to novel therapeutic strategies aimed at preserving neuronal function and mitigating cognitive decline. The versatility of 4-Bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one as a building block underscores its importance in addressing multifaceted biomedical challenges.

From a synthetic chemistry perspective, 4-Bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one offers an excellent platform for exploring new methodologies and reactions. Its reactivity allows for the rapid assembly of complex molecules through multi-step syntheses involving transition metal catalysis and organometallic intermediates. Such methodologies are increasingly integral to modern drug discovery pipelines due to their efficiency and scalability. Researchers have reported streamlined routes to this compound that highlight its accessibility and utility in large-scale preparations.

The pharmacokinetic profile of derivatives derived from 4-Bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one is another area of active investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their clinical potential. Computational modeling techniques have been employed alongside experimental data to predict properties such as solubility and permeability. These predictions guide medicinal chemists in modifying the scaffold to enhance bioavailability while minimizing off-target effects.

In conclusion,4-Bromo-2-methyl-1,2-dihydro-2,7-naphthyridin-1-one (CAS No. 1706749-51) represents a cornerstone compound in contemporary pharmaceutical research due to its structural versatility and functional utility. Its role as an intermediate for synthesizing biologically active molecules continues to drive innovation across multiple therapeutic domains including oncology,antiviral therapy,and neurology.*The ongoing exploration*of its derivatives promises further breakthroughs that could address some*of today's most pressing*health challenges.*The continued study*of this compound exemplifies*the importance*of foundational chemical entities*in advancing human health.*